Cas no 712296-02-1 (methyl 2-amino-7-methyl-5-oxo-4-(pyridin-3-yl)-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate)

• Product Name: methyl 2-amino-7-methyl-5-oxo-4-(pyridin-3-yl)-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate
• CAS No: 712296-02-1
• MF: C₁₆H₁₅N₃O₄
• MW: 313.308003664017
• CID: 6011016
• PubChem ID: 3406621
• Update Time: 2025-10-28

methyl 2-amino-7-methyl-5-oxo-4-(pyridin-3-yl)-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-7-methyl-5-oxo-4-(pyridin-3-yl)-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate
• methyl 2-amino-7-methyl-5-oxo-4-(pyridin-3-yl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carboxylate
• 4H-Pyrano[3,2-c]pyridine-3-carboxylic acid, 2-amino-5,6-dihydro-7-methyl-5-oxo-4-(3-pyridinyl)-, methyl ester
• methyl 2-amino-7-methyl-5-oxo-4-pyridin-3-yl-4,6-dihydropyrano[3,2-c]pyridine-3-carboxylate
• HMS2159H24
• 712296-02-1
• HMS3311O15
• F1765-0360
• SR-01000116184
• AKOS002192861
• SR-01000116184-1
• MLS000551572
• AKOS005702065
• AKOS016186916
• SMR000145497
• CHEMBL1903908
• 2-Amino-7-methyl-5-oxo-4-pyridin-3-yl-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carboxylic acid methyl ester

• Inchi： 1S/C16H15N3O4/c1-8-6-10-12(15(20)19-8)11(9-4-3-5-18-7-9)13(14(17)23-10)16(21)22-2/h3-7,11H,17H2,1-2H3,(H,19,20)
• InChI Key： NSCYRQTWDJXZNG-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=CC2OC(N)=C(C(OC)=O)C(C3=CC=CN=C3)C1=2

Computed Properties

• Exact Mass: 313.10625597g/mol
• Monoisotopic Mass: 313.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 609.3±55.0 °C(Predicted)
• pka: 11.08±0.70(Predicted)

Additional information on methyl 2-amino-7-methyl-5-oxo-4-(pyridin-3-yl)-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate

Comprehensive Analysis of Methyl 2-amino-7-methyl-5-oxo-4-(pyridin-3-yl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate (CAS No. 712296-02-1)

The compound methyl 2-amino-7-methyl-5-oxo-4-(pyridin-3-yl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate (CAS No. 712296-02-1) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique pyrano[3,2-c]pyridine core, combined with functional groups such as methyl ester and amino substituents, makes it a versatile intermediate for drug discovery. Recent studies highlight its potential in modulating biological targets, particularly in inflammation and metabolic disorders, aligning with the growing demand for novel small-molecule therapeutics.

In the context of current research trends, CAS No. 712296-02-1 is often explored for its structure-activity relationship (SAR) in kinase inhibition. Researchers are investigating its pyridine and pyran moieties for selective binding to enzymes like PI3K or MAPK, which are hot topics in oncology and autoimmune disease research. The methyl ester group further enhances its solubility, a critical factor in drug formulation—a frequent search query among pharmaceutical scientists. This aligns with industry demands for bioavailable scaffolds that balance potency and pharmacokinetics.

Synthetic routes to methyl 2-amino-7-methyl-5-oxo-4-(pyridin-3-yl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate often involve multicomponent reactions (MCRs), a trending methodology in green chemistry. Users searching for efficient heterocyclic synthesis or catalyst-free protocols will find this compound’s preparation relevant, as it exemplifies atom economy and reduced waste generation. The pyridin-3-yl substitution pattern also sparks interest in structure-based drug design, a key phrase in AI-driven molecular modeling discussions.

From an analytical perspective, advanced techniques like LC-MS and NMR are essential for characterizing CAS No. 712296-02-1, addressing common queries about purity validation in fine chemicals. Its chromatographic behavior under reverse-phase conditions is frequently studied, catering to analytical chemists optimizing HPLC methods. The compound’s UV absorption properties further make it a candidate for photophysical studies, linking to emerging interest in fluorescent probes.

In conclusion, methyl 2-amino-7-methyl-5-oxo-4-(pyridin-3-yl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate represents a multifaceted tool for medicinal chemistry, combining synthetic accessibility with therapeutic potential. Its relevance to kinase inhibitor development, green synthesis, and analytical challenges ensures its prominence in both academic and industrial research landscapes.